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A detailed analysis of two noble gases competing for the role of primary propellant in modern
electric propulsion systems.

In the domain of satellite propulsion, the choice of propellant is a critical design parameter with
far-reaching implications for mission duration, payload capacity, and overall cost. For decades,
xenon has been the gold standard for electric propulsion systems, such as Hall thrusters and
ion engines, owing to its high atomic mass and low ionization energy. However, the high cost
and limited availability of xenon have prompted a search for viable alternatives, with krypton
emerging as a leading contender. This guide provides an objective comparison of xenon and
krypton, supported by experimental data, to assist researchers and drug development
professionals in understanding the trade-offs associated with each propellant.

Performance Characteristics: A Head-to-Head
Comparison

The performance of a propellant in an electric propulsion system is characterized by several
key metrics, including thrust, specific impulse, and efficiency. While xenon generally offers
superior performance in several of these areas, krypton presents a compelling case for certain
mission profiles, primarily due to its lower cost.
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Parameter Xenon

Krypton

Key Considerations

Atomic Mass (amu)[1] 131.3

83.8

A higher atomic mass
is generally desirable
for generating higher
thrust at a given

power level.

First lonization Energy
(eV)[1][2]

121

14.0

Lower ionization
energy leads to more
efficient ion production

within the thruster.

Thrust Higher

Lower

At nominal operating
conditions on an SPT-
100 thruster, xenon
produced 82.1 mN of
thrust compared to
krypton's 62.9 mN.[3]

Specific Impulse (Isp) Lower

Higher (theoretically)

Krypton's lower
atomic mass should
ideally yield a 25%
higher specific
impulse.[3][4]
However,
experimental results
have shown this
advantage is not
always realized due to
lower ionization
efficiency.[4] For
instance, on an SPT-
100, krypton's Isp was
1568 s, only slightly
better than xenon's

1511 s.[4]
Thrust Efficiency Higher Lower Xenon's lower
ionization energy and
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higher atomic mass
contribute to greater
overall efficiency.[3][5]
Krypton's thrust
efficiency is often
lower due to
increased energy
losses and lower
propellant utilization.
[3] One study on a
600W Hall thruster
found krypton's beam
efficiency to be 15-
20% lower than

xenon's.[6]

Xenon is denser than
krypton, allowing for
) ) smaller and lighter
Storage Density Higher Lower
propellant tanks for
the same mission

delta-V.[5]

Operational and Economic Factors

Beyond pure performance metrics, several practical considerations influence the choice
between xenon and krypton.
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Factor

Xenon

Krypton

Impact on Mission
Design

Cost ($/kg)

$5,000 - $12,000[1]

$2,100 - $4,800[1]

The significantly lower
cost of krypton is a
primary driver for its
adoption, especially
for large constellations

of satellites.[7]

Atmospheric

Abundance

~0.087 ppm[5]

~1 ppm(5][7]

Krypton is roughly 10
times more abundant
than xenon, leading to
a more stable supply
chain.[5][7]

Thruster Lifetime &

Erosion

Lower Erosion

Higher Erosion

The use of krypton
canleadtoal1.5t02
times higher erosion
rate of the thruster's
ceramic discharge
channel, potentially
reducing the
operational lifespan of
the thruster.[1][2]

System Integration

Established

Generally Compatible

Krypton can often be
used in propulsion
systems designed for
xenon with minimal
modifications.[3]
However, the lower
storage density may
necessitate larger
tanks.[5]

Experimental Protocols for Propellant Comparison
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The comparative data presented in this guide is derived from rigorous ground-based testing of
electric propulsion thrusters. A typical experimental workflow is designed to characterize
thruster performance with different propellants under a range of operating conditions.

Propellant Supply & Control

Propellant Source

(Xenon or Krypton)
Thruster Assembly l
Power Processing Unit Mass Flow Controller
Hall Thruster / Ion Engine
Vacuum Chambei & Diagnostics
. Inverted Pendulum Plume Diagnostics
High-Vacuum Chamber Thrust Stand (Faraday Probe, RPA)
Data lAcquisiti ‘)'n & A&alysis

Data Acquisition System

:

Performance Analysis

Click to download full resolution via product page

Generalized experimental workflow for electric propulsion propellant testing.
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A detailed methodology for comparing xenon and krypton in a Hall thruster, such as the SPT-
100, involves the following steps:

e Thruster Integration and Vacuum Chamber Pump-Down: The Hall thruster is mounted on an
inverted pendulum thrust stand within a high-vacuum chamber. The chamber is then pumped
down to a pressure of approximately 1.0 x 10-5 Torr to simulate the space environment.[3]

o Propellant Flow Control: The flow of either xenon or krypton to the thruster's anode and
cathode is precisely controlled using mass flow controllers. For comparative testing, nominal
flow rates are established for each propellant to achieve a specific discharge current.[3]

o Thruster Operation and Parameter Variation: The thruster is operated at various discharge
power levels by systematically varying the discharge voltage and propellant mass flow rate.
[3] This allows for a comprehensive mapping of the thruster's performance envelope with
each propellant.

e Thrust Measurement: The thrust generated by the thruster is directly measured using the
inverted pendulum thrust stand.[3]

e Plume Diagnostics: A suite of diagnostic tools, including Faraday probes and retarding
potential analyzers, are used to characterize the ion beam exiting the thruster. These
instruments measure parameters such as ion current density and ion energy distribution.[6]

o Data Acquisition and Analysis: All relevant data, including thrust, discharge voltage and
current, propellant flow rate, and plume characteristics, are recorded by a data acquisition
system. This data is then used to calculate key performance metrics such as specific impulse
and thrust efficiency.

Logical Relationship of Key Performance
Parameters

The interplay between a propellant's physical properties and the resulting performance of an
electric propulsion system is complex. The following diagram illustrates the logical flow from
fundamental properties to key performance indicators.
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Influence of propellant properties on thruster performance and mission outcomes.

Conclusion: A Mission-Dependent Choice

The decision to use xenon or krypton as a propellant for satellite propulsion is not
straightforward and depends heavily on the specific requirements of the mission.

Xenon remains the propellant of choice for missions where performance is the primary driver.
Its higher thrust and efficiency enable shorter trip times for orbit-raising maneuvers and allow
for greater payload mass fractions. For long-duration, deep-space missions or large, high-value
geostationary satellites, the performance benefits of xenon often outweigh its higher cost.[5]

Krypton, on the other hand, is an attractive option for cost-sensitive missions. The proliferation
of large satellite constellations in low Earth orbit, such as Starlink, has been enabled in part by
the use of more economical krypton-fueled Hall thrusters.[8] For these missions, where the
number of satellites is large and the individual cost per satellite needs to be minimized, the
lower performance of krypton is an acceptable trade-off for its significant cost savings.

Future advancements in thruster technology may further close the performance gap between
xenon and krypton. Research into optimizing Hall thrusters for krypton operation is ongoing,
with the goal of improving efficiency and reducing thruster erosion.[9] Additionally, the
investigation of other alternative propellants, such as iodine, may introduce new options for
satellite propulsion systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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